N-[3-(diethylamino)propyl]piperidine-4-carboxamide

• IUPAC Name: N-[3-(diethylamino)propyl]piperidine-4-carboxamide
• InChI: InChI=1S/C13H27N3O/c1-3-16(4-2)11-5-8-15-13(17)12-6-9-14-10-7-12/h12,14H,3-11H2,1-2H3,(H,15,17)
• InChI Key: KOMUJNWNMHAEHA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC(=O)C1CCNCC1
• Molecular Formula: C13H27N3O
• Molecular Weight: 241.37 g/mol

Description

“N-[3-(diethylamino)propyl]piperidine-4-carboxamide” is a compound used for proteomics research. It has a molecular formula of C13H27N3O and a molecular weight of 241.37.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, a related compound, piperidine-4-carboxamide, has been synthesized via amino-dechlorination and amino-dealkoxylation reactions. The structure of the analogues was confirmed by different techniques such as IR and 1H NMR.

Scientific Research Applications

Synthesis of N-heterocycles

Chiral sulfinamides, including tert-butanesulfinamide, have been extensively utilized as chiral auxiliaries in the stereoselective synthesis of amines and their derivatives. They provide a methodology for asymmetric N-heterocycle synthesis via sulfinimines, leading to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives. These compounds are key structural motifs in many natural products and therapeutically relevant compounds (Philip et al., 2020).

Potential in CNS Drug Synthesis

Research has identified functional chemical groups that could serve as lead molecules for the synthesis of compounds with Central Nervous System (CNS) activity. Heterocycles with heteroatoms such as nitrogen, sulfur, and oxygen are significant, with compounds like piperidine showing potential effects ranging from depression to euphoria and convulsion. This highlights the importance of N-[3-(diethylamino)propyl]piperidine-4-carboxamide and similar structures in CNS drug development (Saganuwan, 2017).

Water Treatment and Desalination

Semi-aromatic polyamide thin-film composite membranes, prepared via interfacial polymerization, have shown significant promise in water treatment and desalination. These membranes, which can incorporate structures like this compound, offer potential applications in reverse osmosis and nanofiltration for the efficient removal of toxic and harmful ions from water (Gohil & Ray, 2017).

Nanofiltration Membrane Innovation

Recent advancements in nanofiltration (NF) membranes, particularly those featuring a crumpled polyamide layer based on piperazine structures, underscore the potential for dramatic improvements in separation performance. These developments could facilitate applications in environmental protection, including water softening, purification, treatment, and reuse (Shao et al., 2022).

Mechanism of Action

While the specific mechanism of action for “N-[3-(diethylamino)propyl]piperidine-4-carboxamide” was not found, it’s worth noting that piperidine derivatives have been found to be potent dopamine reuptake inhibitors. They have also shown to relieve pain and achieve analgesia in mice. The antibacterial activity of the derivatives was also assessed with the parent against a series of Gram-positive and Gram-negative bacteria.